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Compound of Interest

Compound Name: Di-sec-butyl phthalate

Cat. No.: B046999

Di-sec-butyl phthalate (DSBP), identified by CAS number 4489-61-6, is a dialkyl phthalate
ester. It is an isomer of other more commonly referenced butyl phthalates, including di-n-butyl
phthalate (DBP) and diisobutyl phthalate (DIBP). These compounds share the same chemical
formula, C16H2204, but differ in the branching structure of the butyl alkyl chains attached to
the phthalic acid backbone.[1] This structural nuance, while seemingly minor, can influence the
compound's physical properties, applications, and metabolic fate.

Like its isomers, DSBP's primary industrial application is as a plasticizer. Plasticizers are
additives incorporated into polymers, most notably polyvinyl chloride (PVC), to enhance their
flexibility, durability, and workability.[2][3][4] The non-covalent nature of the interaction between
the phthalate and the polymer matrix allows for its potential migration into the environment,
leading to widespread human and environmental exposure.[5] Consequently, understanding
the technical profile of DSBP is critical for researchers in toxicology, environmental science,
and materials science. This guide provides a comprehensive technical overview of DSBP, from
its synthesis and analytical determination to its toxicological implications, offering field-proven
insights for scientific professionals.

Physicochemical Characteristics

The physical and chemical properties of a compound are fundamental to predicting its behavior
in both laboratory and environmental systems. For DSBP, these properties dictate its solubility,
volatility, and interaction with biological membranes.
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Property Value Source
CAS Number 4489-61-6 [1]
Molecular Formula C16H2204 [1]
Molecular Weight 278.34 g/mol [1]

dibutan-2-yl benzene-1,2-
IUPAC Name _ [1]
dicarboxylate

Appearance Oily liquid (expected) [3][6]

- i Data not widely available;
Boiling Point . [3][6]
(DBP isomer: 340°C)

] ] Data not widely available;
Melting Point ] [31[6]
(DBP isomer: -35°C)

- Low (expected); (DBP isomer:
Water Solubility 11.2 mglL) [6]
.2mg

Log Kow (Octanol-Water
N o 3.9 (Computed) [1]
Partition Coefficient)

Note: Experimental data for DSBP is limited. Properties of the closely related isomer, Di-n-butyl
phthalate (DBP), are provided for context.

The high Log Kow value suggests that DSBP is lipophilic, meaning it has a tendency to
partition into fatty tissues and organic matrices rather than water.[3] This property is central to
its function as a plasticizer and also informs its potential for bioaccumulation in organisms.

Synthesis and Industrial Production

The industrial synthesis of phthalate esters is a well-established chemical process based on
Fischer-Speier esterification. The synthesis of DSBP follows this general principle.

Core Synthesis Reaction

Di-sec-butyl phthalate is produced through the acid-catalyzed esterification of phthalic
anhydride with sec-butanol (butan-2-ol). The reaction involves the nucleophilic attack of the
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alcohol on the carbonyl carbons of the anhydride, leading to the formation of the diester and
water as a byproduct.
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Process

Reactants

(Phthalic Anhydride) (sec-Butanol (2 eq.))

Acid Catalyst
(e.g., H2S0a4)

Reaction Vessel
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Products & Purification

v
(Crude Di-sec-butyl Phthalate)< (Water (Byproduct))

Neutralization
(Alkaline Wash)

(Vacuum Distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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